6-[(2-Oxopropyl)amino]pyridine-3-carboxylic acid

• CAS RN: 375357-45-2
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 6-(2-oxopropylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c1-6(12)4-10-8-3-2-7(5-11-8)9(13)14/h2-3,5H,4H2,1H3,(H,10,11)(H,13,14)
• InChI Key: ZTJHBOJGMBIWFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CNC1=NC=C(C=C1)C(=O)O

Description

6-[(2-Oxopropyl)amino]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.5 g portion of 6-methylaminonicotinic acid in 20 ml of acetic anhydride was heated under reflux for 1.5 hours. After evaporation of the solvent under reduced pressure, the residue was dissolved with saturated aqueous sodium bicarbonate, and the aqueous layer was washed with ethyl acetate and then adjusted to pH 3 using concentrated hydrochloric acid. Then the aqueous layer was extracted with chloroform, the organic layer was washed and dried, and then the solvent was evaporated under reduced pressure to obtain 280 mg of the title compound as white crystals.